Cinoctramida

Catalog No.
S11145244
CAS No.
28598-08-5
M.F
C19H27NO4
M. Wt
333.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Cinoctramida

CAS Number

28598-08-5

Product Name

Cinoctramida

IUPAC Name

1-(azocan-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one

Molecular Formula

C19H27NO4

Molecular Weight

333.4 g/mol

InChI

InChI=1S/C19H27NO4/c1-22-16-13-15(14-17(23-2)19(16)24-3)9-10-18(21)20-11-7-5-4-6-8-12-20/h9-10,13-14H,4-8,11-12H2,1-3H3

InChI Key

MDGVCMGGLSOVIQ-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=CC(=C1OC)OC)C=CC(=O)N2CCCCCCC2

Cinoctramida, a chemical compound primarily known for its application in pharmacology, belongs to a class of substances that exhibit various biological activities. It is recognized for its potential therapeutic properties, particularly in the treatment of conditions such as ulcers and inflammation. Cinoctramida's chemical structure and functional groups contribute to its unique properties and efficacy in medicinal applications.

That are crucial for its functionality:

  • Hydrolysis: Cinoctramida can be hydrolyzed under acidic or basic conditions, leading to the formation of more reactive intermediates.
  • Oxidation: This compound can participate in oxidation reactions, potentially altering its biological activity and enhancing its therapeutic effects.
  • Substitution Reactions: Cinoctramida may engage in nucleophilic substitution reactions, which can modify its structure and activity.

These reactions are essential for understanding how Cinoctramida interacts with biological systems and other chemical entities.

Cinoctramida exhibits a range of biological activities, making it a subject of interest in pharmacological research:

  • Antiulcer Activity: It has been shown to inhibit gastric acid secretion, thus providing protection against ulcer formation.
  • Anti-inflammatory Properties: Cinoctramida demonstrates potential in reducing inflammation, which is beneficial in treating various inflammatory diseases.
  • Antimicrobial Effects: Preliminary studies suggest that Cinoctramida may possess antimicrobial properties, although further research is needed to fully elucidate this aspect.

These biological activities highlight Cinoctramida's potential as a therapeutic agent.

The synthesis of Cinoctramida involves several methods, typically focusing on the formation of its core structure through multi-step organic synthesis:

  • Starting Materials: The synthesis often begins with readily available precursors that contain the necessary functional groups.
  • Reagents: Various reagents are employed to facilitate reactions such as alkylation, acylation, or cyclization.
  • Purification: After synthesis, the product is purified using techniques like crystallization or chromatography to ensure high purity levels.

These methods are crucial for producing Cinoctramida in sufficient quantities for research and application.

Cinoctramida has several applications in both clinical and research settings:

  • Pharmaceutical Development: It is explored as a candidate for new medications targeting gastrointestinal disorders and inflammatory diseases.
  • Research Tool: In laboratory settings, Cinoctramida serves as a model compound for studying drug interactions and mechanisms of action.
  • Agricultural Use: Some studies suggest potential applications in agriculture as a pesticide or herbicide due to its biological activity.

These applications underscore the versatility of Cinoctramida in various fields.

Interaction studies involving Cinoctramida focus on its behavior in biological systems and with other compounds:

  • Drug Interactions: Research indicates that Cinoctramida may interact with other drugs, affecting their pharmacokinetics and pharmacodynamics.
  • Biomolecular Interactions: Studies have shown that Cinoctramida can bind to specific receptors or enzymes, influencing their activity and leading to therapeutic effects.

Understanding these interactions is vital for optimizing the use of Cinoctramida in therapeutic contexts.

Cinoctramida shares similarities with several other compounds that exhibit comparable biological activities. Here are some notable examples:

Compound NameBiological ActivityUnique Features
CinopentazonaAnti-inflammatoryStronger anti-inflammatory effects
CinoquidoxAntimicrobialBroader spectrum of antimicrobial activity
CiprafamidaAntiulcerEnhanced potency against gastric ulcers

Cinoctramida is unique due to its specific combination of antiulcer and anti-inflammatory properties, distinguishing it from similar compounds that may excel in one area but not both.

XLogP3

3.5

Hydrogen Bond Acceptor Count

4

Exact Mass

333.19400834 g/mol

Monoisotopic Mass

333.19400834 g/mol

Heavy Atom Count

24

UNII

69J8AO72Q3

Dates

Last modified: 08-08-2024

Explore Compound Types